Inositol 1,4-bisphosphate 5-phosphorothioate
Inositol 1,4-bisphosphate 5-phosphorothioate
Brand Name:
Vulcanchem
CAS No.:
116778-73-5
VCID:
VC20841836
InChI:
InChI=1S/C6H15O14P3S/c7-1-2(8)5(19-22(13,14)15)6(20-23(16,17)24)3(9)4(1)18-21(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,24)/t1-,2+,3+,4-,5-,6-/m0/s1
SMILES:
C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=S)(O)O)OP(=O)(O)O)O)O
Molecular Formula:
C6H15O14P3S
Molecular Weight:
436.16 g/mol
Inositol 1,4-bisphosphate 5-phosphorothioate
CAS No.: 116778-73-5
Cat. No.: VC20841836
Molecular Formula: C6H15O14P3S
Molecular Weight: 436.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116778-73-5 |
|---|---|
| Molecular Formula | C6H15O14P3S |
| Molecular Weight | 436.16 g/mol |
| IUPAC Name | [(1S,2S,3R,4S,5S,6R)-2-dihydroxyphosphinothioyloxy-3,5,6-trihydroxy-4-phosphonooxycyclohexyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C6H15O14P3S/c7-1-2(8)5(19-22(13,14)15)6(20-23(16,17)24)3(9)4(1)18-21(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,24)/t1-,2+,3+,4-,5-,6-/m0/s1 |
| Standard InChI Key | UKCNLOBKKFKWLA-HOZKJCLWSA-N |
| Isomeric SMILES | [C@@H]1([C@H]([C@@H]([C@H]([C@@H]([C@H]1OP(=O)(O)O)O)OP(=S)(O)O)OP(=O)(O)O)O)O |
| SMILES | C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=S)(O)O)OP(=O)(O)O)O)O |
| Canonical SMILES | C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=S)(O)O)OP(=O)(O)O)O)O |
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